Cas no 1212930-29-4 ((1S)-1-(5-bromothiophen-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine
• CAS No: 1212930-29-4
• MF: C₆H₈BrNS
• MW: 206.103419303894
• MDL: MFCD09822175
• CID: 4773334
• Update Time: 2026-02-26

(1S)-1-(5-bromothiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(5-Bromo-thiophen-2-yl)-ethylamine
• SB31799
• (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine

• MDL： MFCD09822175
• Inchi： 1S/C6H8BrNS/c1-4(8)5-2-3-6(7)9-5/h2-4H,8H2,1H3/t4-/m0/s1
• InChI Key： NYBMETYMNLJOEL-BYPYZUCNSA-N
• SMILES： BrC1=CC=C([C@H](C)N)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3

Additional information on (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine

Comprehensive Guide to (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine (CAS No. 1212930-29-4): Properties, Applications, and Market Insights

(1S)-1-(5-bromothiophen-2-yl)ethan-1-amine (CAS No. 1212930-29-4) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, featuring a 5-bromothiophene moiety, is increasingly sought after due to its unique structural properties and versatility in synthetic applications. Researchers and manufacturers are exploring its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection solutions.

The molecular structure of (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine combines a thiophene ring with a bromine substituent at the 5-position and an ethanamine group at the 2-position. This configuration offers distinct electronic properties that make it valuable for structure-activity relationship (SAR) studies. The chiral center at the 1-position of the ethanamine chain is particularly important for creating enantiomerically pure compounds, which is crucial in modern pharmaceutical synthesis where stereochemistry often determines biological activity.

Current market trends show growing demand for chiral building blocks like (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine, driven by the pharmaceutical industry's need for more selective and efficient drugs. The compound's bromothiophene component is especially valuable in medicinal chemistry, as this scaffold appears in various FDA-approved drugs. Researchers are particularly interested in how modifications to this core structure can lead to new treatments for neurological disorders and infectious diseases, two of the most searched topics in biomedical research today.

In synthetic chemistry applications, CAS 1212930-29-4 serves as a versatile intermediate for cross-coupling reactions, a hot topic in organic synthesis. The bromine atom provides an excellent handle for palladium-catalyzed transformations, while the amine group allows for further functionalization. This dual reactivity makes the compound valuable for creating diverse molecular libraries, a strategy frequently employed in high-throughput screening programs. Recent publications highlight its use in developing novel heterocyclic compounds with potential therapeutic applications.

The agrochemical sector has shown increasing interest in (1S)-1-(5-bromothiophen-2-yl)ethanamine derivatives as potential crop protection agents. With growing global concerns about food security and sustainable agriculture, researchers are exploring how such compounds might contribute to next-generation pesticides with improved selectivity and environmental profiles. The thiophene ring system is known to impart favorable properties in this context, including enhanced bioavailability and photostability.

Quality control and characterization of 1212930-29-4 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to verify enantiomeric purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These quality assurance measures are critical for researchers who require high-purity compounds for their medicinal chemistry projects, especially when working with chiral molecules where impurities can significantly affect biological outcomes.

From a regulatory perspective, (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine is not currently classified as a controlled substance in major markets. However, researchers should always consult local regulations before purchasing or working with this material. Proper handling procedures should be followed, including the use of appropriate personal protective equipment (PPE) when working with any laboratory chemicals.

The commercial availability of CAS 1212930-29-4 has expanded in recent years, with several specialty chemical suppliers now offering this compound in various quantities. Pricing tends to reflect the challenges associated with its chiral synthesis and purification. Some suppliers provide custom synthesis services for researchers requiring specific isotopic labels or derivative forms, addressing the growing demand for tailored chemical building blocks in drug discovery programs.

Future research directions for (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine derivatives may explore their potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development, two rapidly evolving areas in pharmaceutical research. The compound's ability to serve as a linker between different molecular entities could prove valuable in these contexts. Additionally, its application in materials science, particularly in the development of organic electronic materials, represents another promising avenue for investigation.

For researchers considering working with 1212930-29-4, it's worth noting that proper storage conditions are essential for maintaining compound stability. The material should be kept in a cool, dry environment, protected from light and moisture. Many suppliers recommend storing chiral amines like this one under inert atmosphere when in solution form to prevent racemization or degradation over time.

The scientific literature contains numerous examples of (1S)-1-(5-bromothiophen-2-yl)ethanamine being used as a key intermediate in complex syntheses. Recent patent applications demonstrate its utility in creating compounds with potential activity against various disease targets. These developments align with current industry trends toward fragment-based drug discovery and targeted therapies, making this compound particularly relevant to contemporary research efforts.

Environmental considerations for CAS 1212930-29-4 are similar to those for many laboratory chemicals. While not classified as particularly hazardous, proper waste disposal procedures should always be followed. The brominated nature of the compound suggests that incineration with appropriate scrubbing may be the preferred disposal method, though local regulations should always be consulted.

In summary, (1S)-1-(5-bromothiophen-2-yl)ethan-1-amine represents a valuable tool for researchers working at the intersection of medicinal chemistry and drug development. Its unique structural features, combined with the growing importance of chiral compounds in pharmaceutical applications, ensure its continued relevance in scientific research. As the demand for specialized building blocks increases, compounds like 1212930-29-4 will likely play an even more significant role in advancing both human health and agricultural science.